Cas no 777892-64-5 (Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]-)

• Product Name: Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]-
• CAS No: 777892-64-5
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 4184996
• PubChem ID: 69730433
• Update Time: 2025-05-23

Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]-
• (S)-2-(ALLYLAMINO)-2-PHENYL-1-(PYRROLIDIN-1-YL)ETHANONE
• ODDHNWUCHHWXJR-AWEZNQCLSA-N
• 777892-64-5
• SCHEMBL6277926
• 2-Allylamino-2-(S)-phenyl-1-pyrrolidin-1-yl-ethanone

• Inchi： 1S/C15H20N2O/c1-2-10-16-14(13-8-4-3-5-9-13)15(18)17-11-6-7-12-17/h2-5,8-9,14,16H,1,6-7,10-12H2/t14-/m0/s1
• InChI Key： ODDHNWUCHHWXJR-AWEZNQCLSA-N
• SMILES： C(=O)(N1CCCC1)[C@H](C1=CC=CC=C1)NCC=C

Computed Properties

• Exact Mass: 244.157563266Da
• Monoisotopic Mass: 244.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]-

Introduction to Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]- (CAS No. 777892-64-5)

Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]- (CAS No. 777892-64-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-1-[(2S)-phenyl(2-propenylamino)acetyl]pyrrolidine, is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₆H₁₉N₃O, and it has a molecular weight of approximately 269.34 g/mol.

The chemical structure of Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]- consists of a pyrrolidine ring linked to a phenyl group and a propenylamino moiety through an acetyl group. The presence of the chiral center at the acetyl group (denoted as (2S)) imparts specific stereochemical properties to the molecule, which can influence its biological activity and interactions with target proteins.

In recent years, there has been a growing interest in the development of small molecules that can modulate specific biological pathways for therapeutic purposes. Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]- has been identified as a promising lead compound in this context due to its potential as a modulator of various receptors and enzymes. Research studies have shown that this compound exhibits selective binding to certain G protein-coupled receptors (GPCRs) and ion channels, making it a valuable tool for understanding the pharmacology of these targets.

One of the key areas of research involving Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]- is its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models without causing significant side effects. The mechanism of action appears to involve the modulation of nociceptive pathways, particularly through interactions with opioid receptors and other pain-related signaling molecules.

Beyond its analgesic properties, Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]- has also shown promise in the treatment of neurological disorders. Studies have indicated that this compound can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

The pharmacokinetic properties of Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]- have been extensively studied to optimize its use in preclinical and clinical settings. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a half-life suitable for once-daily dosing regimens. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]- has also been used as a tool compound in chemical biology research. Its ability to selectively bind to specific targets allows researchers to probe the functional roles of these targets in various biological processes. For example, studies have utilized this compound to investigate the role of GPCRs in cellular signaling pathways and to identify novel allosteric modulators for these receptors.

The synthesis of Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]- involves several well-established chemical reactions, including amide bond formation and chiral resolution techniques. The synthetic route typically starts with the preparation of the chiral acetyl precursor, followed by coupling with the pyrrolidine ring and subsequent functional group modifications to achieve the final product. The purity and enantiomeric excess of the synthesized compound are critical parameters that need to be carefully controlled to ensure its efficacy and safety in biological applications.

Clinical trials involving Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]- are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, Pyrrolidine, 1-[(2S)-phenyl(2-propenylamino)acetyl]- (CAS No. 777892-64-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for pain management and neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.